Cas no 1339172-50-7 (8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one)

• Product Name: 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one
• CAS No: 1339172-50-7
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• MDL: MFCD20287122
• CID: 4778144
• Update Time: 2026-02-27

8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one
• SB32902
• 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one

• MDL： MFCD20287122
• Inchi： 1S/C9H7BrFNO/c10-6-1-2-7(11)5-3-4-12-9(13)8(5)6/h1-2H,3-4H2,(H,12,13)
• InChI Key： SNEVGXIVYMAJOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(NCC2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one

Comprehensive Overview of 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 1339172-50-7)

The compound 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 1339172-50-7) is a fluorinated and brominated derivative of the isoquinolinone family, which has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic scaffold is known for its versatility in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. Researchers are increasingly exploring its potential due to the rising demand for small-molecule therapeutics and precision medicine solutions.

One of the key structural features of 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one is the presence of both bromine and fluorine substituents, which enhance its reactivity and binding affinity in biological systems. The bromine atom facilitates further functionalization via cross-coupling reactions, while the fluorine atom improves metabolic stability—a critical factor in modern drug design. This dual modification aligns with current trends in structure-activity relationship (SAR) optimization, a topic frequently searched by medicinal chemists.

In recent years, the scientific community has shown growing interest in isoquinolinone derivatives due to their broad pharmacological profiles. For instance, compounds like 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one are being investigated for their potential applications in neurodegenerative disease research, a hot topic in 2024. With the global burden of conditions like Alzheimer's and Parkinson's rising, researchers are actively searching for novel scaffolds that modulate protein aggregation or neuroinflammation pathways.

From a synthetic chemistry perspective, CAS No. 1339172-50-7 serves as a valuable intermediate in multi-step organic syntheses. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura coupling) makes it particularly useful for constructing complex molecular architectures. This aligns with the industry's shift toward green chemistry and atom-economical processes, which are frequently discussed in academic and industrial forums.

The physicochemical properties of 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one also warrant discussion. Its moderate lipophilicity (predicted LogP ~2.5) and molecular weight (~244 Da) position it within the "drug-like" space defined by Lipinski's Rule of Five. These characteristics are crucial for researchers evaluating bioavailability and blood-brain barrier permeability—common search queries among pharmacokinetics specialists.

Analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Purity thresholds (>95%) are strictly maintained to ensure reproducibility in biological assays, reflecting the pharmaceutical industry's emphasis on quality by design (QbD) principles.

In the context of intellectual property, 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one appears in several patent applications related to kinase inhibition and G-protein-coupled receptor (GPCR) modulation. This underscores its relevance in targeted therapy development, particularly for oncology and inflammatory disorders—areas receiving substantial funding in current biomedical research.

Environmental and safety assessments of this compound follow REACH and ICH guidelines, with particular attention to its biodegradation profile. While not classified as hazardous under current regulations, proper handling protocols are recommended due to its potential photosensitivity, a property shared by many halogenated heterocycles.

Looking ahead, the demand for specialized intermediates like CAS No. 1339172-50-7 is expected to grow, driven by advancements in high-throughput screening and fragment-based drug discovery. Its structural features make it a promising candidate for developing allosteric modulators—a trending concept in drug design that addresses limitations of traditional active-site inhibitors.

For procurement specialists, it's noteworthy that 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one is typically supplied in milligram to kilogram quantities with certificates of analysis (CoA). Storage recommendations usually include protection from light at -20°C to maintain long-term stability, reflecting best practices for compound management in research settings.

In conclusion, 8-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one represents a strategically important building block in contemporary medicinal chemistry. Its unique combination of halogen substituents and heterocyclic core positions it at the intersection of multiple therapeutic areas, making it a compound of enduring interest to both academic and industrial researchers worldwide.